4-Chloro-5-piperazin-1-ylpyridazin-3(2H)-one

• IUPAC Name: 5-chloro-4-piperazin-1-yl-1H-pyridazin-6-one
• InChI: InChI=1S/C8H11ClN4O/c9-7-6(5-11-12-8(7)14)13-3-1-10-2-4-13/h5,10H,1-4H2,(H,12,14)
• InChI Key: ICFYLQIKMKKTQY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C(=O)NN=C2)Cl
• Molecular Formula: C8H11ClN4O
• Molecular Weight: 214.65 g/mol

Description

4-Chloro-5-piperazin-1-ylpyridazin-3(2H)-one (4CP1P3) is an organic compound that has been widely studied in the scientific community. It is a heterocyclic compound, meaning it contains both carbon and nitrogen atoms, and is a member of the pyridazinone family. 4CP1P3 is a versatile molecule that has been used in various research applications, including as a synthetic intermediate and as a drug target.

Scientific Research Applications

4-Chloro-5-piperazin-1-ylpyridazin-3(2H)-one has been used in a variety of scientific research applications. It has been used as a synthetic intermediate in the synthesis of various organic compounds, such as 1-chloro-3-aminopyridine and 4-chloro-5-piperazin-1-ylpyridine. It has also been used as a drug target in the development of new drugs.

Mechanism of Action

The mechanism of action of 4-Chloro-5-piperazin-1-ylpyridazin-3(2H)-one is not yet fully understood. It is believed that this compound binds to certain proteins in the body, which causes the proteins to become activated or inhibited. This may then lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, some studies have shown that this compound can affect the activity of certain enzymes, such as proteases and phosphatases. In addition, this compound has been shown to affect the expression of certain genes, which may lead to changes in the biochemical and physiological processes of the body.

Advantages and Limitations for Lab Experiments

4-Chloro-5-piperazin-1-ylpyridazin-3(2H)-one has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, this compound can be used in a variety of experiments, including biochemical, genetic, and physiological studies. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is not soluble in water, which can make it difficult to use in certain experiments. Additionally, this compound is a relatively new compound and its effects on the body are not yet fully understood.

Future Directions

There are several potential future directions for 4-Chloro-5-piperazin-1-ylpyridazin-3(2H)-one. One potential direction is to further investigate its mechanism of action and biochemical and physiological effects. Additionally, more research could be done to better understand the advantages and limitations of using this compound in laboratory experiments. Furthermore, research could be done to explore the potential therapeutic applications of this compound, such as in the development of new drugs. Finally, research could be done to explore the use of this compound in the synthesis of other organic compounds.

Synthesis Methods

4-Chloro-5-piperazin-1-ylpyridazin-3(2H)-one can be synthesized by a variety of methods. Commonly, this compound is synthesized via a three-step process involving the reaction of 4-chloro-5-piperazin-1-ylpyridine (4CP1P) with ethyl chloroformate, followed by reaction with 3-aminopyridine and finally, reaction with sodium hydroxide. An alternative method involves the reaction of 4CP1P with ethyl chloroformate, followed by reaction with 1-chloro-3-aminopyridine and finally, reaction with sodium hydroxide.